Cas no 122488-52-2 (Ethyl 4-isopropoxybenzoate)
Ethyl 4-isopropoxybenzoate structure
Product Name:Ethyl 4-isopropoxybenzoate
CAS No:122488-52-2
MF:C12H16O3
MW:208.253643989563
CID:2897230
PubChem ID:23286065
Update Time:2025-04-21
Ethyl 4-isopropoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-isopropoxy-benzoic acid ethyl ester
- 122488-52-2
- ethyl 4-propan-2-yloxybenzoate
- SCHEMBL982169
- MFCD06204392
- AKOS008948602
- Benzoic acid, 4-(1-methylethoxy)-, ethyl ester
- ethyl-4-isopropoxy benzoate
- Ethyl 4-isopropoxybenzoate
-
- Inchi: 1S/C12H16O3/c1-4-14-12(13)10-5-7-11(8-6-10)15-9(2)3/h5-9H,4H2,1-3H3
- InChI Key: OKWWGIURLYRQCW-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OCC)=CC=1)C(C)C
Computed Properties
- Exact Mass: 208.11
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5A^2
Ethyl 4-isopropoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01JM31-250mg |
Benzoic acid, 4-(1-methylethoxy)-, ethyl ester |
122488-52-2 | 95% | 250mg |
$500.00 | 2025-02-10 | |
| Aaron | AR01JM31-1g |
Benzoic acid, 4-(1-methylethoxy)-, ethyl ester |
122488-52-2 | 95% | 1g |
$800.00 | 2025-02-10 |
Ethyl 4-isopropoxybenzoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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